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Abstract

Regelidine, a novel sesquiterpene alkaloid, stands as a molecule of significant interest within
the scientific community. First identified from the stems of Tripterygium regelii, its complex
dihydroagarofuran structure has prompted investigations into its chemical and biological
properties. This technical guide provides a comprehensive overview of the discovery and
isolation processes of Regelidine, drawing from the foundational research and methodologies
applied to analogous compounds from the Tripterygium genus. It details the general
experimental protocols for its extraction and purification and presents the known biological
activities of structurally related compounds, offering insights into Regelidine's potential
therapeutic applications. The document also illustrates key experimental workflows and
proposed signaling pathways to facilitate a deeper understanding of this unique natural
product.

Introduction

Regelidine is a naturally occurring 6-nicotinoyl dihydroagarofuran sesquiterpene alkaloid first
reported in 1987. It is classified as a terpenoid, a large and diverse class of organic compounds
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produced by a variety of plants. The discovery of Regelidine originated from the phytochemical
analysis of Tripterygium regelii, a plant species known for producing a wide array of bioactive
molecules. The unique structural features of Regelidine, particularly its sesquiterpene core,
have made it a subject of interest for natural product chemists and pharmacologists.

Discovery and Physicochemical Properties

The initial discovery of Regelidine was documented in a 1987 publication in the Chemical &
Pharmaceutical Bulletin by Hitoshi Hori and colleagues. This seminal work described the
isolation and structural elucidation of this novel compound from the stems of Tripterygium
regelii.

Property Value

Molecular Formula C3sH37NOs

Molecular Weight 599.67 g/mol

CAS Number 114542-54-0

Class Sesquiterpene Alkaloid
Sub-Class Dihydroagarofuran

Isolation Process

While the specific, detailed protocol for the isolation of Regelidine from the original 1987
publication is not widely available, a general methodology can be inferred from numerous
studies on the isolation of other dimacrolide sesquiterpene pyridine alkaloids from Tripterygium
species. The following protocol represents a standard approach for the extraction and
purification of such compounds.

General Experimental Protocol for Isolation

o Extraction: The dried and powdered stems of Tripterygium regelii are subjected to exhaustive
extraction with 95% ethanol. This is a common first step to isolate a broad range of
phytochemicals.
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Solvent Partitioning: The resulting ethanol extract is then concentrated under reduced
pressure to yield a crude residue. This residue is suspended in water and partitioned
successively with chloroform and then ethyl acetate. This step separates compounds based
on their polarity. The alkaloid fraction is then typically extracted from the organic layer into an
aqueous acidic solution (e.g., 5% HCI).

Alkaloid Fraction Isolation: The acidic agueous layer is basified (e.g., with ammonium
hydroxide) and then re-extracted with an organic solvent like ethyl acetate to obtain the
crude alkaloid fraction.

Chromatographic Purification: The crude alkaloid fraction is subjected to multiple rounds of
column chromatography. Common stationary phases include silica gel and Sephadex LH-20.
Elution is performed using a gradient of solvents, such as a chloroform-methanol mixture, to
separate the individual alkaloids.

Final Purification: Further purification is often achieved using preparative thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield pure
Regelidine.
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General Isolation Workflow for Regelidine
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A generalized workflow for the isolation of Regelidine.
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Biological Activity and Mechanism of Action

Specific biological activity data for Regelidine is not extensively documented in publicly

available literature. However, the broader class of dihydro-B-agarofuran sesquiterpene

alkaloids from Tripterygium species has been reported to possess a range of biological

activities, including cytotoxic, anti-inflammatory, and immunosuppressive effects[1][2].

Cytotoxicity of Structurally Related Alkaloids

Several studies have evaluated the cytotoxic effects of sesquiterpenoid alkaloids isolated from

Tripterygium wilfordii against various human tumor cell lines. These findings provide a strong

indication of the potential bioactivity of Regelidine.

Compound Cell Line ICs0 (M) Reference
Cangorin K SMMC7721 0.26 - 9.67 [31[4]
Dimacroregelines C SMMC7721 0.26 - 9.67 [3114]
Dimacroregelines D SMMC7721 0.26 - 9.67 [3114]
Cangorin K LN-229 0.50-7.38 [3][4]
Dimacroregelines C LN-229 0.50-7.38 [3114]
Dimacroregelines D LN-229 0.50 - 7.38 [3][4]
Wilfordatine E HEK293/NF-kB-Luc 8.75 [1]
Tripfordine A HEK293/NF-kB-Luc 0.74 [1]
Wilforine HEK293/NF-kB-Luc 15.66 [1]

Proposed Mechanism of Action: Anti-inflammatory and
Immunosuppressive Effects

Research on related sesquiterpene pyridine alkaloids from Tripterygium wilfordii suggests that

their anti-inflammatory and immunosuppressive activities may be mediated through the

inhibition of the nuclear factor-kappa B (NF-kB) signaling pathway[1]. NF-kB is a crucial

transcription factor that regulates the expression of numerous genes involved in inflammation
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and immune responses. Inhibition of this pathway can lead to a reduction in the production of

pro-inflammatory cytokines.

Proposed NF-kB Signaling Pathway Inhibition
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Inhibition of the NF-kB signaling pathway.

Conclusion

Regelidine, a sesquiterpene alkaloid from Tripterygium regelii, represents a promising scaffold
for further investigation. While specific data on its biological activity remains to be fully
elucidated, the activities of structurally similar compounds from the same genus suggest its
potential as a cytotoxic, anti-inflammatory, or immunosuppressive agent. The general isolation
protocols outlined in this guide provide a foundation for obtaining pure Regelidine for further
study. Future research should focus on the targeted biological evaluation of Regelidine and the
elucidation of its precise mechanism of action to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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